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Compound of Interest

Compound Name:
Ac-Arg-Lys-Ile-Leu-Phe-Leu-Asp-

Gly-NH2

CAS No.: 128211-01-8

Cat. No.: B12650033

Get Quote

Executive Summary
Ac-RKILFLDG-NH2 is a substrate mimic of the HIV-1 Gag-Pol polyprotein cleavage site.[1] In

drug development, it serves as a critical tool to verify that a candidate Protease Inhibitor (PI) is

effectively engaging its target in vivo.[1] Unlike fluorogenic substrates used in plate readers,

this non-fluorescent peptide is preferred for LC-MS/MS-based ex vivo assays where native

substrate mimicry and stability in biological matrices are paramount.[1]

Key Applications
Ex Vivo PD Profiling: Measuring residual HIV protease activity in tissues/plasma from drug-

treated animals.[1]

Metabolic Stability Studies: Determining the susceptibility of the substrate to host

(murine/rat) peptidases prior to HIV-PR assays.
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Bioanalytical Standards: Calibration of LC-MS methods for detecting viral cleavage products

(Ac-RKIL and FLDG-NH2).

Chemical & Physical Properties
Understanding the physicochemical nature of the peptide is a prerequisite for successful

formulation.

Property Specification

Sequence Ac-Arg-Lys-Ile-Leu-Phe-Leu-Asp-Gly-NH2

Abbreviation Ac-RKILFLDG-NH2

Molecular Weight
~1000–1050 Da (Exact MW depends on

counter-ion)

Net Charge (pH 7.4) +1 (Arg⁺, Lys⁺, Asp⁻, N-Ac⁰, C-Amide⁰)

Hydrophobicity Moderate (Ile, Leu, Phe, Leu core)

Solubility
Soluble in Water or PBS; may require <5%

DMSO for high conc. (>5 mM)

Cleavage Site Phe – Leu bond (Specific to Aspartyl Proteases)

Mechanism of Action & Assay Logic
The utility of Ac-RKILFLDG-NH2 relies on the specific cleavage of the Phe-Leu bond by HIV-1

Protease. In a drug development context, the presence of the uncleaved parent peptide

indicates effective viral inhibition, while the accumulation of fragments indicates viral activity.
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Figure 1: Mechanism of Action.[1] The peptide mimics the viral Gag-Pol cleavage site.[2][3]

Effective inhibitors prevent the formation of Fragments A and B.

Experimental Protocols
Protocol A: Formulation for Injection or Incubation
Objective: Prepare a stable, sterile stock solution for animal administration or tissue spiking.[1]

Stock Preparation (10 mM):

Weigh 10 mg of lyophilized Ac-RKILFLDG-NH2.[1]

Dissolve in 100% DMSO initially (approx. 100 µL) to ensure complete solvation of the

hydrophobic core.[1]

Dilute slowly with 900 µL of sterile PBS (pH 7.4).

Note: If the solution becomes cloudy, sonicate for 30 seconds.
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Sterilization:

Pass through a 0.22 µm PVDF syringe filter.[1]

Caution: Nylon filters may bind peptides; avoid them.[1]

Storage: Aliquot into low-bind tubes and store at -80°C. Avoid freeze-thaw cycles.

Protocol B: In Vivo Pharmacokinetic Stability (Control
Study)
Objective: Before using this peptide as a probe, you must determine its stability against host

enzymes (e.g., neprilysin, cathepsins) in the animal model (e.g., Mouse/Rat).[1]

Animals: Male CD-1 Mice or Sprague-Dawley Rats (n=3 per timepoint). Route: Intravenous (IV)

Bolus (Tail Vein).[1]

Dosing: Administer 1 mg/kg of Ac-RKILFLDG-NH2.

Sampling: Collect blood (via saphenous vein or cardiac puncture) at 0, 5, 15, 30, and 60

minutes post-dose.[1]

Quenching: Immediately transfer 50 µL blood into tubes containing 10 µL of 10% TFA

(Trifluoroacetic acid) to stop all proteolytic activity instantly.

Processing: Centrifuge at 10,000 x g for 10 min. Collect supernatant for LC-MS/MS analysis.

Analysis: Monitor the disappearance of the parent mass (M+H).

Success Criterion: If T1/2 < 5 min, the peptide is too unstable for systemic use. Use

Protocol C (Ex Vivo) instead.

Protocol C: Ex Vivo Protease Activity Assay (Gold
Standard)
Objective: Evaluate the efficacy of a Protease Inhibitor (Drug X) in HIV-infected humanized

mice.
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Experimental Logic: Instead of injecting the substrate (which host enzymes might degrade),

you treat the animal with the Drug, harvest the infected tissue, and then add the substrate Ac-

RKILFLDG-NH2 to the tissue homogenate.

Workflow Diagram:

1. Animal Treatment
(Administer Drug X or Vehicle)

2. Tissue Harvest
(Spleen/Lymph Nodes from HIV+ Mice)

3. Homogenization
(In Lysis Buffer pH 5.5)

4. Substrate Addition
(Spike with Ac-RKILFLDG-NH2)

5. Incubation
(37°C for 60 min)

6. LC-MS/MS Analysis
(Quantify Cleavage Products)

Click to download full resolution via product page

Figure 2: Ex Vivo PD Workflow. This method isolates viral protease activity from systemic host

clearance.[1]

Detailed Steps:

Treatment: Administer Drug X to HIV-infected humanized mice (e.g., hu-PBMC-NSG).[1]
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Harvest: At T_max (e.g., 2 hours post-dose), euthanize animals and collect spleen or lymph

nodes.

Lysis: Homogenize tissue in Acidic Lysis Buffer (50 mM Sodium Acetate, 1 M NaCl, 1 mM

EDTA, 1 mM DTT, pH 5.5).[1]

Why pH 5.5? HIV Protease has an acidic optimum (pH 4.5–6.0), whereas many host

neutral proteases are less active here.[1]

Reaction:

Mix 50 µL Tissue Homogenate + 50 µL Ac-RKILFLDG-NH2 (200 µM).

Incubate at 37°C for 60 minutes.

Stop & Extract: Add 200 µL cold Acetonitrile + 1% Formic Acid. Vortex and centrifuge.[1]

Quantification: Analyze supernatant via LC-MS/MS.

Readout: Calculate the ratio of [Product]/[Parent].

Interpretation: Lower ratio = Higher Drug Efficacy (Enzyme Inhibited).[1]

Analytical Parameters (LC-MS/MS)
To validate the assay, ensure your mass spectrometer is tuned to these transitions.

Analyte Precursor Ion (m/z) Product Ion (m/z) Cone Voltage (V)

Parent (Ac-

RKILFLDG-NH2)
[M+2H]²⁺ ~509.8 Optimize 30

N-Fragment (Ac-RKIL) [M+H]⁺ ~542.4 Optimize 25

C-Fragment (FLDG-

NH2)
[M+H]⁺ ~450.2 Optimize 25

Note: Exact masses must be calculated based on the specific isotope composition of your

synthesized batch.
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Troubleshooting & Optimization
Issue Probable Cause Solution

Rapid degradation in "No

Virus" control

Host proteases (Cathepsin

D/E) are cleaving the

substrate.[1]

Add Pepstatin A (low conc.) or

shift buffer pH to 6.0 to reduce

lysosomal activity while

maintaining HIV-PR activity.[1]

Peptide precipitation
High ionic strength or low

temperature.[1]

Maintain reaction at 37°C;

ensure DMSO concentration is

<5% but >1% to aid solubility.

Low Signal in LC-MS
Ion suppression from tissue

matrix.[1]

Use a Stable Isotope Labeled

(SIL) internal standard (e.g.,

Ac-RK(13C)ILFLDG-NH2) for

normalization.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12650033?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

